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This technical guide provides a comprehensive overview of Sulfo-Cyanine5
Dibenzocyclooctyne (Sulfo-Cy5 DBCO), a fluorescent labeling reagent, for researchers,
scientists, and drug development professionals. This document details the molecule's structure,
properties, and core applications, with a focus on its use in copper-free click chemistry for
bioconjugation.

Core Concepts: Structure and Functionality

Sulfo-Cyanine5 DBCO is a bifunctional molecule that integrates the bright, far-red
fluorescence of the Sulfo-Cyanine5 dye with the highly reactive DBCO group. The Sulfo-Cy5
core is a water-soluble cyanine dye, making this reagent particularly well-suited for labeling
biological molecules in aqueous environments without the need for organic co-solvents.[1][2]
The sulfonated nature of the dye not only enhances water solubility but also reduces the
tendency of labeled biomolecules to aggregate.[2]

The DBCO (Dibenzocyclooctyne) group is a strained alkyne that enables rapid and specific
covalent bond formation with azide-functionalized molecules through a mechanism known as
Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This reaction is a cornerstone of “click
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chemistry” and is notable for proceeding efficiently at physiological temperatures and in the
absence of a cytotoxic copper catalyst, making it ideal for live-cell imaging and in vivo studies.

[3]
Chemical Structure of Sulfo-Cyanine5 DBCO
Logical relationship between the core components of Sulfo-Cyanine5 DBCO.

Quantitative Data Summary

The spectral and physical properties of Sulfo-Cyanine5 DBCO are summarized in the table
below. These values are compiled from various commercial suppliers and should be
considered as typical.

Property Value Reference(s)
Chemical Formula Cs2H56N4011S3 [4]

Molecular Weight 1009.2 g/mol

CAS Number 1564286-24-3

Excitation Maximum (Aex) 646 - 647 nm

Emission Maximum (Aem) 662 - 670 nm

o o ~250,000 - 271,000 M—tcm~t
Molar Extinction Coefficient

at 646 nm
Fluorescence Quantum Yield ~0.28
Solubility Water, DMSO, DMF
Storage Conditions -20°C, protected from light

Experimental Protocols

The following protocols provide a general framework for the labeling of azide-modified proteins
and cells with Sulfo-Cyanine5 DBCO. Optimization may be required for specific applications.

Protocol 1: Labeling of Azide-Modified Proteins
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This protocol describes the labeling of a protein that has been metabolically or chemically
modified to contain an azide group.

Materials:

Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4). Note: The buffer must not
contain sodium azide.

Sulfo-Cyanine5 DBCO

Anhydrous DMSO or water to prepare the dye stock solution

Spin desalting columns or dialysis equipment for purification
Procedure:

o Prepare Sulfo-Cyanine5 DBCO Stock Solution: Dissolve Sulfo-Cyanine5 DBCO in
anhydrous DMSO or water to a concentration of 1-10 mM.

e Reaction Setup:

o For a typical labeling reaction, use a 2-4 fold molar excess of Sulfo-Cyanine5 DBCO
relative to the azide-modified protein.

o Add the calculated volume of the Sulfo-Cyanine5 DBCO stock solution to the protein
solution.

o Ensure the final concentration of DMSO in the reaction mixture is below 20% to avoid
protein denaturation.

 Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at
4°C. Protect the reaction from light.

 Purification: Remove unreacted Sulfo-Cyanine5 DBCO using a spin desalting column or by
dialysis against a suitable buffer.

o Characterization (Optional): The degree of labeling can be determined by measuring the
absorbance of the purified conjugate at 280 nm (for the protein) and ~647 nm (for the Sulfo-
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Cy5 dye).

Protocol 2: Live Cell Surface Labeling

This protocol is for labeling cell surface glycans that have been metabolically engineered to
display azide groups.

Materials:

Cells with azide-modified surface glycans (e.qg., after incubation with an azide-containing
sugar analog)

Sulfo-Cyanine5 DBCO

Live-cell imaging medium (e.g., serum-free medium or PBS)

(Optional) Nuclear counterstain (e.g., Hoechst 33342)

Procedure:

Cell Preparation: After metabolic labeling with an azide-containing sugar, wash the cells
twice with warm PBS or other suitable buffer.

e Prepare Staining Solution: Dilute the Sulfo-Cyanine5 DBCO stock solution in live-cell
imaging medium to a final concentration of 10-50 pM.

» Staining: Add the staining solution to the washed cells and incubate for 30-60 minutes at
37°C, protected from light.

e Washing: Gently wash the cells three times with the imaging medium to remove unbound
dye.

Imaging: The cells are now ready for fluorescence microscopy.

Mandatory Visualizations
Logical Workflow for Protein Labeling
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Workflow for labeling an azide-modified protein with Sulfo-Cyanine5 DBCO.

Experimental Workflow for In Vivo Cell Tracking

This diagram illustrates a general workflow for labeling cells ex vivo and then tracking them in

Vivo.
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Workflow for in vivo cell tracking using Sulfo-Cyanine5 DBCO labeling.

Conclusion

Sulfo-Cyanine5 DBCO is a powerful tool for the fluorescent labeling of biomolecules in
complex biological systems. Its water solubility, bright far-red fluorescence, and bioorthogonal
reactivity make it an excellent choice for a wide range of applications, from in vitro protein
studies to in vivo cell tracking. The detailed protocols and data provided in this guide are
intended to facilitate the successful application of this versatile reagent in your research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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